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Compound of Interest

Compound Name: Methyl 3-boronobenzoate

Cat. No.: B135663

Essential Safety and Handling Guide for Methyl 3-
boronobenzoate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate and essential safety and logistical
information for the use of Methyl 3-boronobenzoate, including personal protective equipment
(PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:
e Product Name: Methyl 3-boronobenzoate
e CAS No.: 99769-19-4

Hazard Identification and Classification: Methyl 3-boronobenzoate is classified as a
hazardous substance.[1] It is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1]
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Hazard Classification Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation

Source:[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure and ensure
laboratory safety when handling Methyl 3-boronobenzoate.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W004091/Methyl-3-boronobenzoate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles with
side-shields meeting ANSI
Z87.1 standard. A face shield
may be required for splash
hazards.[2][3]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[2] Gloves should be inspected
before use and changed
immediately upon contact with

the chemical.[2]

Prevents skin contact. Proper
glove removal technique is
essential to avoid

contamination.[2][4]

Body Protection

A flame-resistant lab coat, fully
buttoned.[2] Long pants and
closed-toe, closed-heel shoes

are mandatory.[2][5]

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH/MSHA approved
respirator is required when
dusts are generated or if
engineering controls are
insufficient.[2][3]

Prevents inhalation of the
powdered compound, which

can cause respiratory irritation.

[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of Methyl 3-

boronobenzoate.

1. Preparation:

are known.[2][6]

The work area should be clean and uncluttered.

Ensure that an eyewash station and safety shower are readily accessible and their locations

Work in a well-ventilated area, preferably a chemical fume hood.[1][4]
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. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

. Handling:

Avoid generating dust when transferring the solid.[2][7] Use appropriate tools like a spatula
for transfers.[2]

Keep the container tightly closed when not in use.[2]
Do not eat, drink, or smoke when using this product.[1]
. Post-Handling:
Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]
Clean the work area to remove any residual chemical.[2]

Properly remove and dispose of contaminated gloves and any other disposable PPE as
hazardous waste.[2]

Emergency Procedures

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3] Remove contact
lenses if present and easy to do.[6] Seek

immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.[1]
Flush skin with plenty of water for at least 15
minutes.[3] Get medical advice if skin irritation

occurs.[6]

Move the person to fresh air.[1][6] If breathing is

difficult, give oxygen.[3] If not breathing, give

Inhalation o o ) ] )
artificial respiration.[3] Seek immediate medical
attention.

Do NOT induce vomiting.[1][3] Wash out mouth
) with water.[1] Never give anything by mouth to
Ingestion

an unconscious person.[3] Seek immediate

medical attention.

Spill Response:

Disposal Plan

Avoid breathing dust.[2]

Clean the spill area thoroughly.

Evacuate the area and ensure adequate ventilation.[1]

Wear appropriate PPE, including respiratory protection.[1]

Sweep up the solid material and place it in a suitable, labeled container for disposal.[2][7]

Proper disposal of Methyl 3-boronobenzoate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Chemical:

Dispose of excess or unwanted Methyl 3-boronobenzoate as hazardous waste.[2]

Package the waste in a suitable, labeled container with a tightly fitting cap.[8]

Label the container clearly with "Hazardous Waste" and the full chemical name.[8]

Store the sealed waste container in a designated satellite accumulation area and follow your
institution's procedures for hazardous waste pickup.[8]

Contaminated Materials:

e Any materials that have come into contact with the chemical, such as gloves, weighing
papers, and paper towels, must also be disposed of as hazardous waste.[2]

Empty Containers:
o Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[8]
e The rinsate must be collected and disposed of as hazardous waste.[8]

« After thorough rinsing and air drying in a well-ventilated area, deface the original label. The
clean container can then be disposed of according to local regulations.[8]

Workflow for Handling Methyl 3-boronobenzoate
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Start: Prepare for Handling

Prepare Work Area
(Fume Hood, Clean Surface)

i

Don Personal Protective Equipment (PPE)

i

Weigh and Transfer Chemical

Perform Experiment

Post-Handling Procedures

i

Clean Work Area

i

Doff and Dispose of PPE

Dispose of Chemical Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methyl 3-boronobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Methyl 3-
boronobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135663#personal-protective-equipment-for-handling-
methyl-3-boronobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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